4-(3,4-Dichlorobenzyl)piperidine
Overview
Description
“4-(3,4-Dichlorobenzyl)piperidine” is a chemical compound with the empirical formula C12H15Cl2N . It is a solid substance and its molecular weight is 280.62 .
Molecular Structure Analysis
The SMILES string for “this compound” isClC1=CC (CC2CCNCC2)=CC=C1Cl.Cl
. The InChI is 1S/C12H15Cl2N.ClH/c13-11-2-1-10 (8-12 (11)14)7-9-3-5-15-6-4-9;/h1-2,8-9,15H,3-7H2;1H
. Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored sealed in a dry room temperature environment .Scientific Research Applications
Structural Analysis and Synthesis
- Crystal and Molecular Structure : A study on the molecular structure of 4-carboxypiperidinium chloride, a related compound, provided insights into its crystal structure, conformation, and hydrogen bonding patterns. This type of structural analysis is crucial in understanding the chemical and physical properties of piperidine derivatives (Szafran, Komasa, & Bartoszak-Adamska, 2007).
- Bioactive Conformation Analysis : Research on trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines, similar to 4-(3,4-Dichlorobenzyl)piperidine, helped understand their bioactive conformation, which is vital for designing effective mu-opioid receptor antagonists (Le Bourdonnec et al., 2006).
- Synthesis of Functionalized Heterocycles : The generation of the first 3,4-piperidyne and its use as a building block for synthesizing annulated piperidines has been reported. This highlights the potential of piperidine derivatives in the synthesis of complex organic compounds (McMahon et al., 2015).
Chemical Properties and Reactions
- Anti-Acetylcholinesterase Activity : Some piperidine derivatives have been studied for their anti-acetylcholinesterase activity, an important property in the development of treatments for conditions like Alzheimer's disease (Sugimoto et al., 1990).
- Nanomagnetic Reusable Catalysts : Piperidine-4-carboxylic acid functionalized nanoparticles were synthesized and proved to be effective as reusable catalysts for organic syntheses, demonstrating the versatility of piperidine derivatives in catalysis (Ghorbani‐Choghamarani & Azadi, 2015).
- Dopamine Receptor Ligands : this compound derivatives were investigated as ligands for human dopamine receptors, indicating their potential application in neurological research and therapy (Rowley et al., 1997).
Applications in Medicinal Chemistry
- Aspartic Peptidase Inhibitors : Piperidine-based compounds were developed as inhibitors of aspartic peptidases, showing the potential of piperidine derivatives in developing novel therapeutic agents (Bursavich & Rich, 2001).
- Radiolabeled Probes for σ-1 Receptors : Halogenated piperidines have been synthesized for potential use as radiolabeled probes, which are critical in imaging studies and drug development (Waterhouse et al., 1997).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is part of a unique collection of chemicals provided to early discovery researchers
Mode of Action
The interaction of this compound with its potential targets and the resulting changes are areas of ongoing research .
Biochemical Pathways
As the compound’s targets and mode of action become clearer, the pathways and their downstream effects can be better elucidated .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
As research progresses, these effects will be better understood and will provide valuable insights into the compound’s potential therapeutic applications .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect how 4-(3,4-Dichlorobenzyl)piperidine interacts with its targets . .
properties
IUPAC Name |
4-[(3,4-dichlorophenyl)methyl]piperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2N/c13-11-2-1-10(8-12(11)14)7-9-3-5-15-6-4-9/h1-2,8-9,15H,3-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JROWTKYJKHIRGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601273604 | |
Record name | 4-[(3,4-Dichlorophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601273604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220772-32-7 | |
Record name | 4-[(3,4-Dichlorophenyl)methyl]piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=220772-32-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(3,4-Dichlorophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601273604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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